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Compound of Interest

Compound Name: PI-1840

Cat. No.: B560124

Essential Safety and Handling Guide for P1-1840

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling PI1-1840. The following procedures for
personal protective equipment (PPE), handling, storage, and disposal are based on general
best practices for laboratory chemicals and should be implemented to ensure a safe working
environment.

While one supplier has indicated that a Safety Data Sheet (SDS) is not required for
"Proteasome Inhibitor XXIII, PI-1840" under Regulation (EC) No. 1907/2006 (REACH) as it is
not classified as a hazardous substance, it is crucial to handle all laboratory chemicals with

care.[1]

Chemical Identifiers
Identifier Value
CAS Number 1401223-22-0[2]
Molecular Formula C22H26N403(2]
Molecular Weight 394.475[2]
PubChem CID 56945245[2]

Personal Protective Equipment (PPE)
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Proper PPE is essential to minimize exposure and ensure personal safety. The following PPE
should be worn when handling PI1-1840:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

o Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[3]

o Respiratory Protection: If working in an area with insufficient ventilation or where dusts may
be generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
the compound and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid breathing dust, vapor, mist, or gas.[3]

Ensure adequate ventilation and use a mechanical exhaust system if necessary.[3][4]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the handling area.[4]

Storage:

e Store in a cool, dry, and well-ventilated area.[3][4]

o Keep the container tightly closed and properly labeled.[3][4]

o Store away from direct sunlight and incompatible materials such as strong oxidizing agents.

[3]
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Disposal Plan

Dispose of PI-1840 and any contaminated materials in accordance with all applicable federal,
state, provincial, and local regulations.[4] Consult with your institution's environmental health
and safety (EHS) department for specific guidance on chemical waste disposal.

Accidental Release Measures

In the event of a spill:

 Ifitis safe to do so, prevent further spillage.

e Soak up the spill with a non-combustible absorbent material.

» Place the used absorbent material in a suitable, labeled container for disposal.[4]
e Ensure the area is well-ventilated.

First-Aid Measures

o If on Skin: Wash with plenty of water. If skin irritation or a rash occurs, seek medical advice.

[4]

o If in Eyes: Flush eyes with water for at least 15 minutes, occasionally lifting the upper and
lower eyelids.[3]

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek medical
attention.[3]

o If Swallowed: Wash out the mouth with water and seek immediate medical aid.[3]

Experimental Context: Mechanism of Action

PI-1840 is a noncovalent and rapidly reversible proteasome inhibitor.[5][6][7] It is highly
selective for the chymotrypsin-like (CT-L) activity of the proteasome.[5][7][8] Inhibition of the
proteasome leads to the accumulation of its substrate proteins, such as p27, Bax, and IkB-a,
which can induce apoptosis and inhibit survival pathways in cancer cells.[5][7][8]
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Caption: Mechanism of action of PI-1840 as a proteasome inhibitor.

This diagram illustrates how PI-1840 inhibits the chymotrypsin-like activity of the 26S
proteasome. This inhibition prevents the degradation of proteasome substrates, leading to their
accumulation. The accumulation of these substrates, which include tumor suppressors and pro-
apoptotic proteins, ultimately results in the induction of apoptosis and the inhibition of cell
survival pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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